Cas no 954618-25-8 (N-(5-benzyl-1,3,4-oxadiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide)

• Product Name: N-(5-benzyl-1,3,4-oxadiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• CAS No: 954618-25-8
• MF: C₂₂H₂₄N₄O₅S
• MW: 456.514763832092
• CID: 6123624
• PubChem ID: 16917360
• Update Time: 2025-08-03

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzyl-1,3,4-oxadiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• Benzamide, 4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-N-[5-(phenylmethyl)-1,3,4-oxadiazol-2-yl]-
• 954618-25-8
• N-(5-benzyl-1,3,4-oxadiazol-2-yl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide
• N-(5-benzyl-1,3,4-oxadiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide
• F2368-0042
• AKOS024643253

• Inchi： 1S/C22H24N4O5S/c1-15-13-26(14-16(2)30-15)32(28,29)19-10-8-18(9-11-19)21(27)23-22-25-24-20(31-22)12-17-6-4-3-5-7-17/h3-11,15-16H,12-14H2,1-2H3,(H,23,25,27)
• InChI Key： OGRXCIITVBEZLX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC2=CC=CC=C2)O1)(=O)C1=CC=C(S(N2CC(C)OC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 456.14674105g/mol
• Monoisotopic Mass: 456.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• pka: 9.99±0.70(Predicted)

Additional information on N-(5-benzyl-1,3,4-oxadiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide

N-(5-Benzyl-1,3,4-Oxadiazol-2-yl)-4-(2,6-Dimethylmorpholin-4-yl)sulfonylbenzamide

The compound N-(5-benzyl-1,3,4-oxadiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide (CAS No. 954618-25-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzamide moiety, a sulfonyl group, and a 1,3,4-oxadiazole ring system. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of oxadiazole derivatives in drug design due to their ability to modulate biological activities such as anti-inflammatory and antitumor effects. The benzamide group in this compound further enhances its potential as a pharmacological agent. Researchers have demonstrated that such compounds can interact with specific biological targets, making them promising candidates for therapeutic interventions.

The synthesis of N-(5-benzyl-1,3,4-oxadiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide involves a multi-step process that combines organic synthesis techniques. The key steps include the formation of the oxadiazole ring and the subsequent coupling reactions to introduce the sulfonyl and benzamide groups. These steps require precise control over reaction conditions to ensure high yield and purity of the final product.

One of the most intriguing aspects of this compound is its sulfonyl group, which plays a critical role in its chemical reactivity and biological activity. Sulfonyl groups are known to enhance the stability of molecules and improve their solubility in various solvents. This property makes them ideal for use in drug delivery systems and other pharmaceutical applications.

Moreover, the methylmorpholine moiety in this compound contributes to its ability to form stable complexes with other molecules. This characteristic has been leveraged in recent studies to develop novel materials for use in electronics and advanced composites. The combination of these functional groups creates a molecule with multifaceted applications across different fields.

In terms of physical properties, this compound exhibits a high melting point and excellent thermal stability, making it suitable for use in high-temperature applications. Its spectroscopic data, including UV-vis and IR spectra, have been extensively studied to understand its electronic structure and molecular interactions.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. For instance, molecular docking studies have revealed potential binding sites for this molecule on several proteins, suggesting its role as a potential inhibitor or activator in biochemical pathways.

The environmental impact of this compound is another area of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals used in industrial processes. Its biodegradability has also been assessed under controlled laboratory conditions, providing valuable insights into its sustainability profile.

In conclusion, N-(5-benzyl-1,3,4-oxadiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide (CAS No. 954618